Cas no 596825-63-7 (1,2,4-Triazolo[4,3-b]pyridazine, 3-(1H-benzimidazol-5-yl)-6-chloro-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine, 3-(1H-benzimidazol-5-yl)-6-chloro-
• CAS No: 596825-63-7
• MF: C₁₂H₇ClN₆
• MW: 270.677179574966
• CID: 337597
• PubChem ID: 71442760
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine, 3-(1H-benzimidazol-5-yl)-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 3-(1H-benzimidazol-5-yl)-6-chloro-
• 3-(3H-benzimidazol-5-yl)-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine
• DTXSID40851619
• 596825-63-7
• 3-(1H-Benzimidazol-6-yl)-6-chloro[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C12H7ClN6/c13-10-3-4-11-16-17-12(19(11)18-10)7-1-2-8-9(5-7)15-6-14-8/h1-6H,(H,14,15)
• InChI Key： QXKXFYBCJIBBBV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NN=C(C3=CC=C4C(=C3)NC=N4)N2N=1

Computed Properties

• Exact Mass: 270.04231
• Monoisotopic Mass: 270.0420719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.76